3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol
• IUPAC Name: 3-benzyl-7-ethoxytriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C13H13N5O/c1-2-19-13-11-12(14-9-15-13)18(17-16-11)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key: PWLHAFLXPRMQGY-UHFFFAOYSA-N
• SMILES: CCOC1=NC=NC2=C1N=NN2CC3=CC=CC=C3

Description

3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound belongs to the family of triazolopyrimidines and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine is not fully understood. However, studies have suggested that it may exert its pharmacological effects by inhibiting certain enzymes and signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine has been shown to exhibit several biochemical and physiological effects. It has been reported to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of pro-inflammatory enzymes, such as COX-2 and iNOS. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine for lab experiments is its relatively simple synthesis method. It can be easily synthesized in large quantities, making it readily available for research purposes. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine. One of the potential areas of research is the development of novel drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential area of research is the development of anti-cancer drugs that target specific signaling pathways involved in the development and progression of cancer. Additionally, further studies are needed to explore the potential applications of this compound in the field of microbiology and to investigate its potential as an antioxidant agent.

Synthesis Methods

The synthesis of 3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine involves a multistep process that includes the reaction of benzylamine with ethyl acetoacetate to form 3-benzyl-4-oxo-2-pentenoic acid ethyl ester, which is then reacted with hydrazine hydrate to form 3-benzyl-7-hydrazinyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine. The final product is obtained by reacting the hydrazine derivative with ethyl iodide.

Scientific Research Applications

3-benzyl-7-ethoxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been shown to possess significant antioxidant properties, making it a promising candidate for the development of drugs for the treatment of various diseases.